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Compound of Interest

Compound Name: L-ALANINE-N-T-BOC (13C3)

Cat. No.: B1580342

Get Quote

Executive Summary
In quantitative proteomics and structural biology, the precision of isotopic labeling is non-

negotiable. This guide provides a rigorous breakdown of Boc-L-Alanine-13C3 (N-(tert-

Butoxycarbonyl)-L-alanine-13C3), a critical building block for Solid Phase Peptide Synthesis

(SPPS) and NMR studies.[1]

Unlike generic molecular weight lookups, this document distinguishes between Monoisotopic

Mass (essential for high-resolution Mass Spectrometry) and Average Molecular Weight

(essential for stoichiometric weighing), validating the specific labeling pattern of the alanine

backbone.

Structural Anatomy & Isotopic Definition
To calculate the mass accurately, we must first define the specific atomic architecture. The term

"

" in this context refers exclusively to the alanine backbone.[1][2] The tert-butoxycarbonyl (Boc)
protecting group retains natural isotopic abundance (predominantly

).[1]
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Chemical Formula Breakdown
Unlabeled Precursor:

Labeled Species:

[1]

The three carbons of the alanine moiety (

,

, and the Carboxyl

) are enriched with Carbon-13 (

), while the five carbons of the Boc group remain Carbon-12.[1]

Visualization: Structural & Isotopic Map
The following diagram details the specific labeling sites and the logical flow of mass calculation.

Chemical Structure Components
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Figure 1: Structural decomposition of Boc-L-Alanine-13C3 showing the segregation of isotopic

labeling.[1]

Theoretical Calculation Framework
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High-fidelity experiments require two distinct mass values. Using IUPAC/NIST standard atomic

masses, we derive the following.

Constants (NIST Standards)
Mass:

[1][3]

Mass:

[1]

Mass:

[1]

Mass:

[1]

Mass:

[1]

A. Monoisotopic Mass Calculation (For MS/Bioanalysis)
This value represents the mass of the molecule containing only the most abundant isotope for

each specific atom position as defined by the label.[1]

\begin{aligned} \text{MW} &\approx (3 \times 13.003) + (5 \times 12.011) + (15 \times 1.008) +

(1 \times 14.007) + (4 \times 15.999) \ &= 39.010 + 60.055 + 15.120 + 14.007 + 63.996 \ &=

\mathbf{192.188 , \text{ g/mol }} \end{aligned}

[1]

Data Summary Table
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Parameter
Unlabeled Boc-L-
Alanine Boc-L-Alanine

Delta (

)

Formula 3 Neutrons

Monoisotopic Mass 189.1001 Da 192.1102 Da +3.0101 Da

Average MW 189.21 g/mol 192.19 g/mol +2.98 g/mol

CAS Number 15761-38-3 335081-02-2 N/A

Quality Control & Validation Protocols
Trusting the label requires verification.[1] In a drug development context, you must validate the

enrichment level before committing the reagent to a complex peptide synthesis.

Protocol 1: Mass Spectrometry (ESI-MS)
Objective: Confirm Isotopic Incorporation (

).[1]

Preparation: Dissolve 0.1 mg of

Boc-L-Ala in 1 mL of 50:50 MeOH:H2O (+0.1% Formic Acid).

Injection: Direct infusion into ESI-MS (Positive Mode).[1]

Expectation:

Observe major peak at [M+H]+ = 193.12 m/z.[1]

Compare with unlabeled standard (190.11 m/z).[1]

Absence check: The peak at 190.11 should be

of the base peak intensity, confirming high enrichment.

Protocol 2: Proton NMR ( -NMR)
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Objective: Confirm structural integrity and

coupling.

Solvent:

or DMSO-

.[1]

Observation: The methyl doublet of Alanine (usually ~1.3 ppm) will split into a complex

multiplet (doublet of doublets) due to the large

coupling constant (~125-130 Hz) caused by the direct bond to the

atom.[1] This "splitting of the split" is the definitive signature of the label.

Experimental Workflow: Integration into SPPS
When using this reagent for Solid Phase Peptide Synthesis (SPPS) to create "heavy" peptides

for SILAC or quantification standards:
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Figure 2: Integration workflow for labeled Boc-Alanine in peptide synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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